Cas no 2229243-07-4 (2-methyl-3-(oxiran-2-yl)pyrazine)

• Product Name: 2-methyl-3-(oxiran-2-yl)pyrazine
• CAS No: 2229243-07-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6428635
• PubChem ID: 89380859
• Update Time: 2025-11-03

2-methyl-3-(oxiran-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(oxiran-2-yl)pyrazine
• 2229243-07-4
• SCHEMBL14615221
• EN300-1743858

• Inchi： 1S/C7H8N2O/c1-5-7(6-4-10-6)9-3-2-8-5/h2-3,6H,4H2,1H3
• InChI Key： ZIXAINRVELTEOJ-UHFFFAOYSA-N
• SMILES： O1CC1C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-methyl-3-(oxiran-2-yl)pyrazine

Introduction to 2-Methyl-3-(Oxiran-2-Yl)Pyrazine (CAS No. 2229243-07-4)

2-Methyl-3-(oxiran-2-yl)pyrazine, also known by its CAS number 2229243-07-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazines, which are six-membered aromatic heterocycles with two nitrogen atoms at positions 1 and 4. The presence of a methyl group at position 2 and an oxirane (epoxide) group at position 3 introduces unique electronic and structural properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 2-methyl-3-(oxiran-2-yl)pyrazine involves a series of carefully designed reactions, often utilizing transition metal catalysts or organometallic reagents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis, which has shown promising results in terms of reaction speed and product purity.

In terms of physical properties, 2-methyl-3-(oxiran-2-yl)pyrazine exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic devices.

The chemical structure of 2-methyl-3-(oxiran-2-yl)pyrazine plays a crucial role in its reactivity. The pyrazine ring is electron-deficient due to the electronegative nature of nitrogen atoms, which makes it an excellent acceptor in donor–acceptor interactions. The oxirane group introduces additional functionality, enabling the formation of covalent bonds under specific conditions. Recent studies have demonstrated that this compound can act as a versatile building block in supramolecular chemistry, forming self-assembled structures with tailored properties.

Applications of 2-Methyl-3-(Oxiran-2-Yl)Pyrazine

Material Science: One of the most promising applications of 2-methyl-3-(oxiran-2-yl)pyrazine lies in its use as a precursor for advanced materials. Researchers have successfully incorporated this compound into polymer networks, resulting in materials with enhanced mechanical strength and thermal stability. The ability to form cross-linked structures makes it ideal for applications in high-performance composites and adhesives.

Biochemistry: In the field of biochemistry, 2-methyl-3-(oxiran-2-yl)pyrazine has shown potential as a ligand for metalloenzymes and metalloproteins. Its ability to coordinate with metal ions such as copper and zinc has been exploited in studies on enzyme catalysis and metallo-drug design. Recent findings suggest that this compound could serve as a scaffold for developing new anti-cancer agents targeting metal-dependent enzymes.

Nanotechnology: The unique electronic properties of 2-methyl-3-(oxiran-2-y1l)pyrazine make it a candidate for applications in nanotechnology. It has been used as a template for synthesizing nanoparticles with controlled size and shape. For instance, gold nanoparticles synthesized using this compound exhibit enhanced catalytic activity in oxidation reactions, opening new avenues for green chemistry.

The Future Outlook:

The continued exploration of CAS No. 2229243-07_4, or more commonly referred to as "the oxirane-pyrazine derivative", holds immense potential across multiple disciplines. Ongoing research is focused on optimizing its synthesis pathways to achieve higher yields and lower costs. Additionally, efforts are being made to explore its biodegradability and environmental impact, ensuring its sustainable use in industrial applications.

In conclusion,
This compound represents a prime example of how structural modifications can lead to novel functionalities with wide-ranging applications.